Cas no 76694-24-1 (3-Buten-1-ol,4,4-diphenyl-)

• Product Name: 3-Buten-1-ol,4,4-diphenyl-
• CAS No: 76694-24-1
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 575947
• PubChem ID: 316746
• Update Time: 2025-04-19

3-Buten-1-ol,4,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-ol,4,4-diphenyl-
• 76694-24-1
• NSC-245107
• SCHEMBL9717829
• NSC245107
• DTXSID20311741
• 4,4-diphenylbut-3-en-1-ol

• Inchi： 1S/C16H16O/c17-13-7-12-16(14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-6,8-12,17H,7,13H2
• InChI Key： UBANMBZEKVAWEK-UHFFFAOYSA-N
• SMILES： OCC/C=C(\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 224.12
• Monoisotopic Mass: 224.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.063
• Boiling Point: 396.9°C at 760 mmHg
• Flash Point: 169.9°C
• Refractive Index: 1.591
• PSA: 20.23000
• LogP: 3.50070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes